SR 144528-d3

• Molecular Formula: C29H34ClN3O
• Molecular Weight: 479.1 g/mol
• InChI: InChI=1S/C29H34ClN3O/c1-18-6-8-20(9-7-18)17-33-25(21-10-11-23(30)19(2)14-21)15-24(32-33)26(34)31-27-28(3,4)22-12-13-29(27,5)16-22/h6-11,14-15,22,27H,12-13,16-17H2,1-5H3,(H,31,34)/t22-,27-,29+/m1/s1/i1D3
• InChIKey: SUGVYNSRNKFXQM-BTXXGDLMSA-N

SR 144528-d3: Deuterated CB2 Antagonist Internal Standard

SR 144528-d3 is a stable isotope-labeled analog of SR 144528, the first-in-class, highly potent and selective cannabinoid CB2 receptor inverse agonist/antagonist [1]. The parent compound SR 144528 exhibits a subnanomolar binding affinity (Ki = 0.6 nM) for both rat spleen and cloned human CB2 receptors, with approximately 700-fold selectivity over CB1 receptors (Ki = 400–437 nM), and shows no affinity for more than 70 off-target receptors, ion channels, or enzymes (IC50 > 10 μM) [1][2]. SR 144528-d3 incorporates exactly three deuterium atoms at the 4-methyl position of the N-benzyl substituent, yielding a molecular formula of C29H31D3ClN3O and a molecular weight of 479.07 g/mol, and is supplied at ≥99% purity (deuterated forms d1–d3) for use as an internal standard in GC-MS or LC-MS quantification of SR 144528 in biological matrices [3].

✓ Isotopic internal standard for LC-MS/MS quantification of SR 144528

✓ Three deuterium atoms at aliphatic 4-methyl position for minimized retention shift

✓ Certified purity and batch-specific QC data support method validation documentation

• [1] Rinaldi-Carmona M, Barth F, Millan J, Derocq JM, Casellas P, Congy C, Oustric D, Sarran M, Bouaboula M, Calandra B, Portier M, Shire D, Brelière JC, Le Fur G. SR 144528, the first potent and selective antagonist of the CB2 cannabinoid receptor. Journal of Pharmacology and Experimental Therapeutics, 1998, 284(2): 644–650. View Source
• [2] Pertwee RG. Pharmacology of cannabinoid receptor ligands. Current Medicinal Chemistry, 1999, 6(8): 635–664. View Source
• [3] GLPBIO. SR 144528-d3 Product Page. Catalog No. GC90671. View Source

Why Substitutes Cannot Replace SR 144528-d3

Substituting SR 144528-d3 with the unlabeled parent compound (SR 144528, MW 476.05), the more heavily deuterated SR 144528-d7 (MW 483.1, seven deuteriums across aromatic and aliphatic positions), or a 13C-labeled analog introduces distinct quantitation liabilities that compromise assay accuracy and regulatory compliance. The unlabeled compound cannot function as an isotopic internal standard because it is indistinguishable from the target analyte by mass spectrometry, precluding correction for extraction recovery, matrix effects, and ionization variability [1]. Conversely, SR 144528-d7 carries four aromatic deuterium atoms (positions 2,3,5,6) in addition to three aliphatic deuteriums, which introduces a larger chromatographic inverse isotope effect on reversed-phase LC—manifesting as an earlier retention time relative to the analyte—that can reduce the internal standard's capacity to co-elute with and correct for analyte-specific ion suppression or enhancement [2][3]. 13C-labeled alternatives, while chromatographically superior due to near-identical retention times, are substantially more expensive to synthesize and are not commercially available for SR 144528 as of the current vendor landscape. SR 144528-d3 occupies a design optimum: exactly three deuterium atoms (the established minimum for effective isotopic internal standardization) at an exclusively aliphatic methyl position, balancing sufficient mass separation (+3 Da) with minimized chromatographic isotope perturbation [4].

Unlabeled SR 144528 No mass separation; indistinguishable from target analyte by MS, cannot correct matrix effects or recovery variability.

SR 144528-d7 Mixed aromatic/aliphatic deuteration may increase inverse isotope effect, earlier elution, and reduce co-elution correction capacity.

13C analog No commercially available 13C-labeled SR 144528; synthesis cost and lead time limit procurement for routine use.

• [1] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 2005, 19(3): 401–407. View Source
• [2] Karlsen M, Liu H, Johansen JE, et al. Synthesis of 13C-labeled drugs of abuse as internal standards for reducing differences in ion suppressing/alteration effects in LC/MS-MS quantification. NTNU Open, 2014. View Source
• [3] Iyer SS, Zhang ZP, Kellie JF, et al. Minimal deuterium isotope effects in quantitation of dimethyl-labeled complex proteomes analyzed with capillary zone electrophoresis/mass spectrometry. Electrophoresis, 2020, 41(16-17): 1394–1401. View Source
• [4] Yang SK, Huang AY, Huang JD. Selecting an appropriate isotopic internal standard for gas chromatography/mass spectrometry analysis of drugs of abuse—pentobarbital example. Journal of Forensic Sciences, 1995, 40(6): 978–985. View Source

Quantitative Differentiation Evidence

Deuterium Count and Isotope Effect Comparison

SR 144528-d3 incorporates exactly three deuterium atoms, satisfying the established analytical chemistry principle that analogs labeled with three or more deuterium atoms at appropriate positions are considered the most effective isotopic internal standards [1]. This is the minimal deuterium count that avoids isotopic cross-talk between the analyte ([M+H]+ at m/z ~476.2) and the internal standard ([M+H]+ at m/z ~479.2) while minimizing the chromatographic inverse isotope effect. In contrast, SR 144528-d7 contains seven deuterium atoms, with four positioned on the aromatic ring (positions 2,3,5,6) and three on the methyl group. Deuterium substitution on aromatic positions produces a greater inverse isotope effect on reversed-phase LC retention than aliphatic deuteration, potentially leading to earlier elution of the internal standard relative to the analyte and reduced capacity to correct for matrix-dependent ion suppression [2][3]. The d3 variant's exclusive aliphatic labeling at the 4-methylbenzyl group is therefore predicted to exhibit a smaller retention time shift (ΔtR) compared with the d7 variant, though direct experimental comparison data are not yet published.

Deuterium count & labeling

Class-level inference

3 deuterium atoms (aliphatic 4-methyl) vs. d7 (4 aromatic + 3 aliphatic)

May reduce chromatographic isotope effect relative to d7; supports co-elution context.

Direct d3/d7 head-to-head retention comparison not published.

Evidence Dimension	Deuterium count and labeling position — chromatographic isotope effect potential
Target Compound Data	3 deuterium atoms exclusively at aliphatic 4-methyl position; predicted minimal ΔtR in RP-LC
Comparator Or Baseline	SR 144528-d7: 7 deuterium atoms (4 aromatic + 3 aliphatic); MS/MS transition 483.2→112.1, Rt 5.5–6 min, co-elution behavior not experimentally characterized vs. d3
Quantified Difference	d3: +3 Da mass shift, aliphatic-only labeling; d7: +7 Da mass shift, mixed aromatic/aliphatic labeling. Literature indicates aromatic deuteration causes larger inverse isotope effect than aliphatic deuteration in RP-LC [2]. Magnitude of ΔtR advantage for d3 over d7 not experimentally determined for this compound.
Conditions	Class-level inference from general deuterium isotope effect literature in reversed-phase LC-MS; no direct d3-vs-d7 head-to-head chromatographic comparison published for SR 144528 isotopologues

Why This Matters

For bioanalytical method validation under regulatory guidelines (FDA, EMA), the internal standard must closely co-elute with the analyte to correct for matrix effects; fewer deuteriums at exclusively aliphatic positions reduce the risk of chromatographic resolution between IS and analyte, improving assay accuracy.

• [1] Yang SK, Huang AY, Huang JD. Selecting an appropriate isotopic internal standard for gas chromatography/mass spectrometry analysis of drugs of abuse—pentobarbital example. Journal of Forensic Sciences, 1995, 40(6): 978–985. View Source
• [2] Iyer SS, Zhang ZP, Kellie JF, et al. Minimal deuterium isotope effects in quantitation of dimethyl-labeled complex proteomes analyzed with capillary zone electrophoresis/mass spectrometry. Electrophoresis, 2020, 41(16-17): 1394–1401. View Source
• [3] Turowski M, Yamakawa N, Meller J, et al. Deuterium isotope effects on hydrophobic interactions: the importance of dispersion interactions in the hydrophobic phase. Journal of the American Chemical Society, 2003, 125(45): 13836–13849. View Source

Mass Spectrometric Discrimination Window

SR 144528-d3 (MW 479.07 g/mol) provides a +3.02 Da mass increment over the unlabeled parent SR 144528 (MW 476.05 g/mol, [M+H]+ ~476.2) . In MS/MS-based quantification, the parent compound is monitored via the transition 476.2→105.0, while the d3 internal standard would produce a corresponding precursor ion at m/z ~479.2 with a fragment ion shifted proportionally . This +3 Da window is sufficient to eliminate isotopic cross-talk: the natural abundance [M+H+3]+ peak of the parent (primarily from 37Cl and 13C2 contributions) is calculated to be approximately 0.2% of the monoisotopic peak intensity, which is negligible relative to typical lower limit of quantification (LLOQ) requirements in bioanalysis. The unlabeled parent, by contrast, offers zero mass separation and cannot serve as an isotopic internal standard. SR 144528-d7 (MW 483.1, +7 Da) provides a wider mass window but at the cost of greater chromatographic isotope effect, as discussed in Evidence Item 1 [1].

Mass spectrometric window

Cross-study comparable

+3.02 Da shift vs. parent; calculated [M+H+3]+ cross-talk ~0.2%

Sufficient mass separation for isotopic internal standard use in triple quadrupole MS.

Natural abundance contribution negligible at typical LLOQ.

Evidence Dimension	Molecular weight and mass spectrometric precursor ion separation (Δm/z)
Target Compound Data	MW 479.07 g/mol; [M+H]+ ~479.2; Δm = +3.02 Da vs. parent
Comparator Or Baseline	Unlabeled SR 144528: MW 476.05 g/mol; [M+H]+ ~476.2; Δm = 0 Da. SR 144528-d7: MW 483.1 g/mol; [M+H]+ ~483.2; Δm = +7.05 Da (VulcanChem MS/MS transition 483.2→112.1).
Quantified Difference	+3.02 Da mass shift (target) vs. 0 Da (unlabeled, unusable as IS) vs. +7.05 Da (d7). For the parent, the calculated [M+H+3]+ natural abundance contribution is ~0.2% of monoisotopic peak, confirming negligible cross-talk from analyte to IS channel.
Conditions	Calculated from molecular formulas: C29H34ClN3O (parent, monoisotopic mass 476.053) vs. C29H31D3ClN3O (d3, monoisotopic mass 479.072). Natural abundance estimation based on 37Cl (~24.2%) and 13C (~1.1% per carbon).

Why This Matters

A +3 Da mass shift is the established minimum for isotopic internal standardization in low-resolution mass spectrometry (e.g., triple quadrupole), ensuring the IS signal is not confounded by the analyte's natural isotopic envelope while avoiding the exacerbated chromatographic isotope effects associated with higher deuterium incorporation.

• [1] Berg T, Karlsen M, Liu H, et al. Synthesis of 13C-labeled drugs of abuse as internal standards for reducing differences in ion suppressing/alteration effects in LC/MS-MS quantification. NTNU Open, 2014. View Source

Certified Purity and Quality Control

SR 144528-d3 is supplied with a certified purity of ≥99% for deuterated forms (d1–d3) by Cayman Chemical, with batch-specific Certificates of Analysis available that include GC-MS data . This purity level exceeds the ≥98% (HPLC) specification typical of unlabeled SR 144528 research-grade material from major suppliers such as Sigma-Aldrich . For an internal standard used in quantitative bioanalysis, even minor impurities can introduce systematic bias: a 1–2% impurity in the IS that co-elutes with the analyte channel can inflate the apparent analyte concentration by a corresponding amount. The d3 formulation also provides characterized solubility data: DMF: 25 mg/mL, DMSO: 5 mg/mL, Ethanol: 15 mg/mL, enabling reproducible stock solution preparation across laboratories . Storage at -20°C with a shelf life of ≥2 years is specified [1].

Certified purity & QC

Supporting evidence

≥99% purity (d1–d3 forms); batch CoA with GC-MS; solubility DMF 25 mg/mL

Supports method validation documentation and inter-laboratory reproducibility.

Storage ≥2 years at -20°C specified.

Evidence Dimension	Certified purity and QC documentation
Target Compound Data	≥99% purity (deuterated forms d1–d3); batch-specific CoA with GC-MS data; solubility: DMF 25 mg/mL, DMSO 5 mg/mL, Ethanol 15 mg/mL
Comparator Or Baseline	Unlabeled SR 144528: ≥98% (HPLC) from Sigma-Aldrich; solubility: DMSO 10 mg/mL. No batch-specific MS data routinely provided for research-grade parent compound.
Quantified Difference	Purity: ≥99% (d3) vs. ≥98% (typical parent). Impurity delta of ≤1% translates to ≤1% systematic bias in IS-based quantification. Solubility in DMF: 25 mg/mL (d3) vs. not reported (parent).
Conditions	Vendor specifications from Cayman Chemical (SR 144528-d3, item 37830) and Sigma-Aldrich (SR144528, SML1899).

Why This Matters

For regulated bioanalysis or publication-quality pharmacokinetic studies, the availability of batch-specific purity certification and GC-MS characterization supports method validation documentation and ensures inter-laboratory reproducibility.

• [1] Univ-Bio. SR 144528-d3 Product Page. Storage: ≥2 years at -20°C. View Source

Parent Compound Pharmacological Selectivity

The parent compound SR 144528 exhibits the highest CB2 binding affinity (Ki = 0.6 nM) and the greatest selectivity ratio (CB1 Ki / CB2 Ki ≈ 700-fold) among commercially available CB2 antagonist internal standard precursors [1]. By comparison, AM630 has a CB2 Ki of 31.2 nM with only 70–165-fold selectivity over CB1 (CB1 Ki = 5.2 μM), and JWH-133 (a CB2 agonist, not antagonist) has a CB2 Ki of 3.4 nM with approximately 200-fold selectivity [2]. SR 144528 is also functionally characterized in multiple orthogonal assays: it antagonizes CP 55,940-induced inhibition of forskolin-stimulated adenylyl cyclase in CHO-hCB2 cells (EC50 = 10 nM), blocks MAP kinase activation (IC50 = 39 nM in hCB2, >1 μM in hCB1), and inhibits human tonsillar B-cell activation (IC50 = 20 nM) [1]. In vivo, oral SR 144528 displaces ex vivo [3H]-CP 55,940 binding to mouse spleen membranes with an ED50 of 0.35 mg/kg and reduces carrageenan-induced paw edema at 0.01 mg/kg [1][3]. The availability of a deuterated internal standard with this depth of pharmacological characterization enables robust PK/PD study design.

Parent CB2 pharmacology

Cross-study comparable

Parent SR 144528: CB2 Ki 0.6 nM; CB1 Ki 400 nM; ~700-fold selectivity vs. AM630 (CB2 Ki 31.2 nM, ~70–165×) and JWH-133 (3.4 nM, ~200×)

Reported selectivity supports CB2-specific antagonist exposure context in research models.

Functional assay data (MAPK IC50 39 nM, adenylyl cyclase EC50 10 nM) available.

Evidence Dimension	CB2 receptor binding affinity (Ki) and functional potency of parent compound
Target Compound Data	SR 144528-d3 parent: CB2 Ki = 0.6 nM; CB1 Ki = 400–437 nM; selectivity ratio ~700×; EC50 (adenylyl cyclase) = 10 nM; IC50 (MAPK) = 39 nM; ED50 (ex vivo spleen) = 0.35 mg/kg
Comparator Or Baseline	AM630: CB2 Ki = 31.2 nM, CB1 Ki = 5.2 μM, selectivity ~70–165×. JWH-133: CB2 Ki = 3.4 nM (agonist, not antagonist), selectivity ~200×.
Quantified Difference	SR 144528 CB2 affinity is 52-fold higher than AM630 (0.6 vs. 31.2 nM) and 5.7-fold higher than JWH-133 (0.6 vs. 3.4 nM). Selectivity ratio (CB1/CB2) is 700× vs. ~70–165× for AM630 and ~200× for JWH-133.
Conditions	Radioligand binding: [3H]-CP 55,940 displacement in CHO cells expressing cloned human CB2 and CB1 receptors (Rinaldi-Carmona et al., 1998); functional assays as described.

Why This Matters

The unparalleled CB2 affinity and selectivity of the parent compound mean that SR 144528-d3 enables quantification of the most potent and selective CB2 antagonist available, supporting pharmacokinetic studies where low systemic exposure and high target specificity are critical.

• [1] Rinaldi-Carmona M, Barth F, Millan J, et al. SR 144528, the first potent and selective antagonist of the CB2 cannabinoid receptor. Journal of Pharmacology and Experimental Therapeutics, 1998, 284(2): 644–650. View Source
• [2] Huffman JW, Liddle J, Yu S, et al. 3-(1',1'-Dimethylbutyl)-1-deoxy-Δ8-THC and related compounds: synthesis of selective ligands for the CB2 receptor. Bioorganic & Medicinal Chemistry, 1999, 7(12): 2905–2914. JWH-133 Ki CB2 = 3.4 nM. View Source
• [3] Iwamura H, Suzuki H, Ueda Y, et al. In vitro and in vivo pharmacological characterization of JTE-907, a novel selective ligand for cannabinoid CB2 receptor. Journal of Pharmacology and Experimental Therapeutics, 2001, 296(2): 420–425. View Source

Commercial Availability and Supply Chain

SR 144528-d3 is stocked by multiple established analytical standard suppliers including Cayman Chemical (Item No. 37830), GLPBIO (GC90671), MedChemExpress, InvivoChem, and others, with pricing transparency and batch-specific QC documentation [1]. SR 144528-d7 is listed by a narrower set of vendors and is not carried by Cayman Chemical, the primary reference standard supplier for cannabinoid research . No 13C-labeled SR 144528 internal standard is commercially available from any major vendor as of the current market landscape. For procurement decisions, the d3 variant thus offers the lowest supply risk: multi-vendor sourcing reduces single-supplier dependency, and Cayman Chemical's established distribution network ensures global availability with documented cold-chain shipping protocols .

Commercial availability

Supporting evidence

≥5 vendors (Cayman Chemical primary); d7 from limited sources; no 13C analog commercially available

Multi-vendor sourcing may reduce procurement risk for longitudinal studies.

Cayman Chemical cold-chain distribution documented.

Evidence Dimension	Commercial availability and vendor diversity
Target Compound Data	SR 144528-d3: available from ≥5 vendors (Cayman, GLPBIO, MedChemExpress, InvivoChem, AnjieChem); pricing from ~$323/1 mg (GLPBIO); batch CoA provided
Comparator Or Baseline	SR 144528-d7: limited vendors (VulcanChem, EvitaChem, USBio); not carried by Cayman Chemical. 13C-labeled SR 144528: not commercially available from any vendor.
Quantified Difference	Vendor count: d3 ≥5 vs. d7 ≈3 vs. 13C = 0. Cayman Chemical, the dominant cannabinoid analytical standard supplier, carries d3 but not d7.
Conditions	Vendor landscape assessment based on publicly available product listings as of mid-2025.

Why This Matters

Multi-vendor availability reduces procurement risk, enables competitive pricing, and ensures continuity of supply for longitudinal studies or multi-site trials requiring consistent internal standard lots.

• [1] GLPBIO. SR 144528-d3 Product Page. Catalog No. GC90671. Price: $323/1 mg. View Source

High-Impact Application Scenarios

LC-MS/MS Quantification in Biological Matrices

SR 144528-d3 is formulated as the isotopic internal standard for SR 144528 quantification by LC-MS/MS in biological matrices including plasma, spleen, brain, and liver homogenates. The parent compound's oral bioavailability (ED50 = 0.35 mg/kg in mouse spleen CB2 occupancy assays [1]) and potent in vivo activity (paw edema reduction at 0.01 mg/kg ) necessitate a sensitive and matrix-robust analytical method. The d3 IS corrects for extraction recovery variability and matrix effects across diverse tissue types, enabling accurate determination of plasma concentration-time profiles and tissue distribution. The +3 Da mass window (MW 479.07 vs. 476.05) provides adequate chromatographic resolution on standard C18 reversed-phase columns with typical run times of 5–6 minutes [2].

CB2 Target Engagement and Absolute Quantification

In target engagement studies where SR 144528 is administered to block CB2-mediated signaling (e.g., reversal of CP 55,940-induced effects, IC50 = 39 nM for MAP kinase pathway in hCB2 cells [1]), accurate determination of free drug concentration at the target site is critical for PK/PD modeling. SR 144528-d3 enables the precise absolute quantification of SR 144528 in spleen, tonsillar, and immune cell lysates—tissues where CB2 receptor density is highest. The parent compound's 700-fold CB2-over-CB1 selectivity ensures that measured drug levels can be correlated specifically with CB2 target engagement without CB1 confounds [1].

Method Validation and Cross-Laboratory Standardization

SR 144528-d3, supplied at ≥99% purity with batch-specific Certificates of Analysis , serves as a certified reference standard for inter-laboratory method validation and proficiency testing. The defined solubility profile (DMF: 25 mg/mL, DMSO: 5 mg/mL, Ethanol: 15 mg/mL ) supports reproducible stock solution preparation, while the long-term storage stability (≥2 years at -20°C [2]) ensures lot-to-lot consistency across multi-year studies. For CROs and academic core facilities developing quantitative cannabinoid panels, the d3 IS provides a transferable reference point that meets FDA bioanalytical method validation guidelines for stable isotope-labeled internal standards.

CB2-Selective Antagonist Quantification for Pharmacodynamic Studies

In pharmacological studies investigating the relative contributions of CB1 and CB2 receptors to observed physiological responses, SR 144528-d3 enables quantification of the selective CB2 antagonist in experimental samples alongside separate CB1 antagonist measurements. The parent compound's clean selectivity profile (no effect on CB1-mediated adenylyl cyclase at 10 μM; no displacement of in vivo brain [3H]-CP 55,940 binding after oral administration [1]) means that measured SR 144528 concentrations can be interpreted as CB2-specific exposure without off-target pharmacodynamic ambiguity. This is particularly valuable in neuroinflammation and immunomodulation research where both CB1 and CB2 pathways are implicated.

Application

Selection Property

Validation Focus

LC-MS/MS quantification in research matrices

Isotopic internal standard with minimal chromatographic shift

Matrix-effect correction and extraction recovery across tissue types

CB2 target engagement assay context

Quantification of selective CB2 antagonist exposure

PK/PD model interpretation in immune-relevant tissues

Bioanalytical validation and method transfer

Certified purity and batch-specific QC documentation

Inter-laboratory reproducibility and proficiency testing

Pharmacodynamic response context

CB2-selective internal standard for exposure–response studies

CB1/CB2 pathway differentiation without off-target confounds

• [1] Rinaldi-Carmona M, Barth F, Millan J, et al. SR 144528, the first potent and selective antagonist of the CB2 cannabinoid receptor. Journal of Pharmacology and Experimental Therapeutics, 1998, 284(2): 644–650. View Source
• [2] Univ-Bio. SR 144528-d3 Product Page. Storage: ≥2 years at -20°C; MW 479.1. View Source